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Compound of Interest

Compound Name: H-D-4-Pal-OH.2HCI

Cat. No.: B573353

Application Notes and Protocols for H-D-4-Pal-
OH.2HCI

For Researchers, Scientists, and Drug Development Professionals

Introduction

H-D-4-Pal-OH.2HCI, also known as (R)-2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride,
is a synthetic amino acid derivative.[1] As a derivative of alanine containing a pyridine ring, it
serves as a valuable building block in peptide synthesis and is explored in pharmaceutical
research for the development of novel therapeutic agents. Its structural properties can
influence the conformation and biological activity of peptides into which it is incorporated.
These application notes provide detailed protocols for the preparation of stock solutions and
outline potential research applications.

Physicochemical Properties

A summary of the key physicochemical properties of H-D-4-Pal-OH.2HCI is provided in the
table below.
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Property Value Source
Molecular Formula CsH12CI2N202 [1112]
Molecular Weight 239.10 g/mol [1][2]
Appearance Off-white to light yellow solid

Purity >99% (typical)

Store lyophilized powder at

-20°C, desiccated. In solution,
Storage o

store at -20°C and use within

one month.

Solubility and Stock Solution Preparation

While specific quantitative solubility data for the dihydrochloride salt is not readily available,
data for the parent compound, 3-(4-Pyridyl)-Alanine, provides a strong basis for solubilization.
The dihydrochloride salt form is generally expected to exhibit enhanced aqueous solubility.

Table of Solubility Data (for the parent compound, 3-(4-Pyridyl)-Alanine)

Molar
Solvent Solubility (mg/mL) Concentration Notes
(mM)
Ultrasonic treatment
Water 3.33 13.93 may be required to
achieve dissolution.
Ultrasonic treatment
DMSO 5 20.91 may be required to

achieve dissolution.

Protocol for Preparation of a 10 mM Stock Solution in
Water

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/H-D-4-Pal-OH.2HCl
https://www.adooq.com/h-d-4-pal-oh-2hcl.html
https://pubchem.ncbi.nlm.nih.gov/compound/H-D-4-Pal-OH.2HCl
https://www.adooq.com/h-d-4-pal-oh-2hcl.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

This protocol provides a general guideline. Researchers should perform small-scale solubility
tests before preparing larger volumes.

Materials:

H-D-4-Pal-OH.2HCI powder

Sterile, deionized, or distilled water

Vortex mixer

Ultrasonic bath

Sterile microcentrifuge tubes or vials
Procedure:

o Calculate the required mass: For 1 mL of a 10 mM stock solution, the required mass is
calculated as follows:

o Mass (mg) =10 mmol/L* 1 mL* (1 L/1000 mL)*239.10 g/mol * (1000 mg /1 g) =2.391
mg

o Weigh the compound: Carefully weigh out 2.391 mg of H-D-4-Pal-OH.2HCI powder and
place it in a sterile microcentrifuge tube.

e Add solvent: Add 1 mL of sterile water to the tube.

 Dissolve: Vortex the tube thoroughly for 1-2 minutes. If the compound does not fully dissolve,
place the tube in an ultrasonic bath for 5-10 minute intervals until the solution is clear. Gentle
warming to 37°C can also aid dissolution.

 Sterilization (optional): If required for downstream applications, the stock solution can be
filter-sterilized using a 0.22 um syringe filter.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C for up to one month.
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Experimental Protocols and Applications

H-D-4-Pal-OH.2HCI is primarily utilized as a building block in solid-phase peptide synthesis
(SPPS). The incorporation of this non-canonical amino acid can introduce unique structural and
functional properties to peptides, such as increased stability, altered receptor binding affinity, or

modified enzymatic resistance.

Workflow for Solid-Phase Peptide Synthesis (SPPS)
incorporating H-D-4-Pal-OH.2HCI
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General Workflow for SPPS with H-D-4-Pal-OH.2HCI

1. Resin Swelling

:

2. Fmoc Deprotection

:

3. Amino Acid Coupling
(H-D-4-Pal-OH.2HCI)

:

4. Capping (Optional)

:

5. Fmoc Deprotection

6. Peptide Elongation
(Repeat steps 3-5)

7. Cleavage from Resin

8. Peptide Purification (HPLC)

Click to download full resolution via product page

Caption: General workflow for solid-phase peptide synthesis.
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Potential Signaling Pathway Involvement

While specific signaling pathways modulated by peptides containing H-D-4-Pal-OH have not
been detailed in the available literature, the incorporation of such unnatural amino acids is a
common strategy in drug discovery to develop peptide-based inhibitors or modulators of
protein-protein interactions. For instance, a synthetic peptide could be designed to interfere

with a signaling cascade by mimicking a binding epitope.

Hypothetical Signhaling Pathway Inhibition
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Hypothetical Inhibition of a Signaling Pathway
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Caption: Hypothetical mechanism of a synthetic peptide.

Safety and Handling
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H-D-4-Pal-OH.2HCI is for research use only. Standard laboratory safety precautions should be
followed. This includes wearing personal protective equipment (PPE) such as a lab coat, safety
glasses, and gloves. Avoid inhalation of dust and direct contact with skin and eyes. In case of
contact, wash the affected area thoroughly with water.

Ordering Information

Product Name Synonyms

(R)-2-Amino-3-(pyridin-4-yl)propanoic acid
H-D-4-Pal-OH.2HCI dihydrochloride, 3-(4-Pyridyl)-D-alanine
dihydrochloride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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